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Compound of Interest

Compound Name: Acetic propionic anhydride

Cat. No.: B086301

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of acetic propionic anhydride, a mixed
carboxylic anhydride of significant interest in organic synthesis. It details the compound's
chemical structure, physicochemical properties, synthesis protocols, reactivity, and
applications, with a focus on its relevance to the scientific and pharmaceutical research
communities.

Chemical Identity and Structure

Acetic propionic anhydride, systematically named ethanoic propanoic anhydride or acety!
propanoate, is an asymmetrical or "mixed" acid anhydride.[1][2][3] It combines the structural
features of both acetic anhydride and propionic anhydride. This asymmetry is key to its
reactivity profile.

Caption: Chemical structure of acetic propionic anhydride.

Table 1: Chemical Identifiers for Acetic Propionic Anhydride
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Identifier Value Reference

Acetic propanoic anhydride;
IUPAC Name [1]
Acetyl propanoate

CAS Number 13080-96-1 [1]
Molecular Formula CsHsOs [1][4]
Molecular Weight 116.12 g/mol [4]
Canonical SMILES CCC(=0)0C(=0)C [1]
InChi Key KLUDQUOLAFVLOL- (4]

UHFFFAOYSA-N

Physicochemical and Thermodynamic Properties

Acetic propionic anhydride is a combustible, corrosive liquid under standard conditions.[5] Its
properties are summarized below. Careful handling in a well-ventilated area, away from
moisture and ignition sources, is critical.

Table 2: Physicochemical and Computed Properties of Acetic Propionic Anhydride
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Property Value Unit Reference
Physical Form Liquid - [5]

Purity (Typical) 95% % [5]

Boiling Point ~154 °C at 760 mmHg [6]

Kovats Retention 790 (Standard non- ] 1]

Index polar)

2-8 (under inert
Storage Temperature °C [5]
atmosphere)

AfG® (Gibbs Free

_ -371.62 kJ/mol [7]
Energy of Formation)
AfH°gas (Enthalpy of
gas (Enthalpy -503.91 ka/mol [7]
Formation)
AvapH® (Enthalpy of
p. (_ by 42.63 kJ/mol [7]
Vaporization)
logPoct/wat
(Octanol/Water 0.486 - [7]
Partition Coeff.)
Critical Temperature
634.74 K [7]
(Te)
Critical Pressure (Pc) 3960.52 kPa [7]

Synthesis Protocols and Workflows

The synthesis of mixed anhydrides like acetic propionic anhydride can be achieved through
several routes. The most common laboratory-scale methods involve the reaction of a carboxylic
acid with an acyl chloride or the exchange reaction between a carboxylic acid and another
anhydride.[8][9]

This is a direct and efficient method for forming the mixed anhydride.[8] The reaction proceeds
via nucleophilic acyl substitution where the oxygen of propanoic acid attacks the electrophilic
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carbonyl carbon of acetyl chloride.
Experimental Protocol:

» Reaction Setup: To a stirred solution of propanoic acid (1.0 equivalent) in a dry, aprotic
solvent (e.g., THF, DCM) under an inert atmosphere (N2 or Ar), add a non-nucleophilic base
such as triethylamine (1.1 equivalents) at a reduced temperature (e.g., 0 °C).

» Addition of Acyl Chloride: Slowly add acetyl chloride (1.05 equivalents) to the solution,
maintaining the reduced temperature to control the exothermic reaction.

e Reaction Monitoring: Allow the mixture to warm to room temperature and stir for 1-2 hours.
The reaction progress can be monitored by TLC or GC to confirm the consumption of starting
materials.

o Workup: Upon completion, the triethylamine hydrochloride salt is removed by filtration. The
filtrate is then concentrated under reduced pressure.

 Purification: The crude product can be purified by fractional distillation under vacuum to yield
pure acetic propionic anhydride, which is stable enough for storage at low temperatures.

[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b086301?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Acetic-propanoic-anhydride
https://pubchem.ncbi.nlm.nih.gov/compound/Acetic-propanoic-anhydride
https://www.youtube.com/watch?v=DVtvXZvjtl0
https://en.wikipedia.org/wiki/Organic_acid_anhydride
https://webbook.nist.gov/cgi/cbook.cgi?Name=InChI=1S/C5H8O3/c1-3-5(7)8-4(2)6/h3H2,1-2H3
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh303c6763?context=bbe
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB51474858.htm
https://www.chemeo.com/cid/40-360-7/Acetic-propanoic-anhydride
https://www.reactory.app/compounds/acetic-propionic-anhydride
https://www.researchgate.net/publication/289999875_Acetic_Propionic_Anhydride
https://www.benchchem.com/product/b086301#chemical-structure-of-acetic-propionic-anhydride
https://www.benchchem.com/product/b086301#chemical-structure-of-acetic-propionic-anhydride
https://www.benchchem.com/product/b086301#chemical-structure-of-acetic-propionic-anhydride
https://www.benchchem.com/product/b086301#chemical-structure-of-acetic-propionic-anhydride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b086301?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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